2-ethoxy-4-({[4-(9H-fluoren-9-yl)-1-piperazinyl]imino}methyl)phenol

• IUPAC Name: 2-ethoxy-4-[[4-(9H-fluoren-9-yl)piperazin-1-yl]iminomethyl]phenol
• InChI: InChI=1S/C26H27N3O2/c1-2-31-25-17-19(11-12-24(25)30)18-27-29-15-13-28(14-16-29)26-22-9-5-3-7-20(22)21-8-4-6-10-23(21)26/h3-12,17-18,26,30H,2,13-16H2,1H3
• InChI Key: SHLVHQICWSAYFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN2CCN(CC2)C3C4=CC=CC=C4C5=CC=CC=C35)O
• Molecular Formula: C26H27N3O2
• Molecular Weight: 413.5 g/mol

Description

2-ethoxy-4-({[4-(9H-fluoren-9-yl)-1-piperazinyl]imino}methyl)phenol, commonly known as EFP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, biochemistry, and pharmacology. EFP is a member of the phenol family and has been synthesized using various methods.

Scientific Research Applications

EFP has been studied extensively for its potential applications in medicine, biochemistry, and pharmacology. In medicine, EFP has been shown to have anti-inflammatory and analgesic properties. It has also been studied for its potential use as an antitumor agent. In biochemistry, EFP has been used as a fluorescent probe to study protein-ligand interactions. In pharmacology, EFP has been studied for its potential use as a drug delivery system.

Mechanism of Action

The mechanism of action of EFP is not fully understood. However, it is believed that EFP exerts its effects by binding to specific receptors in the body. It has been shown to bind to the mu-opioid receptor, which is involved in pain management.
Biochemical and Physiological Effects:
EFP has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, EFP has been used as a fluorescent probe to study protein-ligand interactions.

Advantages and Limitations for Lab Experiments

One of the advantages of using EFP in lab experiments is its fluorescent properties, which make it useful as a probe for studying protein-ligand interactions. However, one limitation is that EFP is a synthetic compound and may not accurately reflect the effects of natural compounds in the body.

Future Directions

There are several future directions for research on EFP. One potential direction is the development of EFP-based drugs for the treatment of pain and inflammation. Another potential direction is the use of EFP as a drug delivery system. Additionally, further research is needed to fully understand the mechanism of action of EFP and its potential applications in medicine, biochemistry, and pharmacology.
Conclusion:
In conclusion, EFP is a synthetic compound that has potential applications in various fields such as medicine, biochemistry, and pharmacology. Its fluorescent properties make it useful as a probe for studying protein-ligand interactions, and it has been shown to have anti-inflammatory and analgesic effects in animal models. Further research is needed to fully understand the mechanism of action of EFP and its potential applications in medicine, biochemistry, and pharmacology.